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Compound of Interest

Compound Name: Ethylenebis(oxy)bis(sodium)

Cat. No.: B15351903

For Researchers, Scientists, and Drug Development Professionals

Ethylenebis(oxy)bis(sodium), also known by its synonyms such as Disodium 1,2-
ethanediolate and Sodium ethylene glycolate, is a chemical compound with the CAS number
10604-71-4. This guide provides a summary of its chemical identifiers, known applications, and
a generalized workflow for its use in organic synthesis.

Core Chemical Identifiers

A comprehensive list of the key chemical identifiers for Ethylenebis(oxy)bis(sodium) is
provided below to assist in accurate identification and sourcing of the compound.
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Identifier Value

CAS Number 10604-71-4

Molecular Formula C2HaNaz20:2

Molecular Weight 106.03 g/mol

IUPAC Name disodium;ethane-1,2-diolate

Disodium 1,2-ethanediolate, Sodium ethylene

glycolate, Sodium ethylene glycoxide, 1,2-

Synonyms ) o
Ethanediol Disodium Salt, Ethylene glycol
disodium salt
inChi INChI=1S/C2H402.2Na/c3-1-2-4;;/h1-2H2;;/g-
n
2:2*+1
InChl Key RXQFSKAWABBDNG-UHFFFAOYSA-N
Canonical SMILES C(C[O-])[O-].[Na+].[Na+]
PubChem CID 11389365

Applications in Scientific Research

Ethylenebis(oxy)bis(sodium) primarily serves as a reagent in various chemical and
biochemical applications. Its utility stems from its nature as a strong base and a nucleophile.

Organic Synthesis: The principal application of Ethylenebis(oxy)bis(sodium) is in organic
synthesis. It functions as a strong base to deprotonate a wide range of substrates, facilitating
reactions such as alkylations, eliminations, and condensations. It can also act as a nucleophile
in substitution reactions. A generalized workflow for its application as a reagent in a typical
organic synthesis reaction is depicted below.
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General Workflow for Ethylenebis(oxy)bis(sodium) in Organic Synthesis

Start: Define Reaction

Prepare Reactants:
- Substrate
- Ethylenebis(oxy)bis(sodium)
- Solvent

:

Set up Reaction Vessel
(Inert Atmosphere)

l

Add Ethylenebis(oxy)bis(sodium)
to Reaction Mixture

l

Reaction Progression
(Stirring, Temperature Control)

l

Quench Reaction
(e.g., with water or acid)

l

Aqueous Workup
(Extraction, Washing)

l

Purification of Product
(e.g., Chromatography, Recrystallization)

l

Characterization of Product
(e.g., NMR, MS)

End: Isolated Product
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A generalized workflow for utilizing Ethylenebis(oxy)bis(sodium) in an organic synthesis
reaction.

Protein Crystallization: In the field of biochemistry, Ethylenebis(oxy)bis(sodium) and similar
salts are sometimes employed in protein crystallization screens. In this context, it can act as a
precipitating agent, helping to induce the formation of protein crystals from a supersaturated
solution. The specific conditions, including concentration, pH, and temperature, would need to
be optimized for each target protein.

Experimental Protocols and Biological Data

Despite its utility as a chemical reagent, a comprehensive search of publicly available scientific
literature and databases did not yield specific, detailed experimental protocols for the use of
Ethylenebis(oxy)bis(sodium) in drug development or biological studies. Consequently, there
is a lack of quantitative data regarding its biological activity, mechanism of action, or its
involvement in any signaling pathways. Researchers interested in exploring the biological
effects of this compound would need to develop and validate their own experimental protocols.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling
Ethylenebis(oxy)bis(sodium). It is advisable to consult the Safety Data Sheet (SDS) provided
by the supplier for detailed information on handling, storage, and potential hazards.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive guide for the use of Ethylenebis(oxy)bis(sodium). All laboratory work
should be conducted by trained professionals in accordance with established safety protocols.

« To cite this document: BenchChem. [Ethylenebis(oxy)bis(sodium): A Technical Overview of a
Versatile Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351903#ethylenebis-oxy-bis-sodium-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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